Cas no 1805926-47-9 (4-Cyano-2-(difluoromethyl)-3-fluoro-6-(trifluoromethyl)pyridine)

• Product Name: 4-Cyano-2-(difluoromethyl)-3-fluoro-6-(trifluoromethyl)pyridine
• CAS No: 1805926-47-9
• MF: C₈H₂F₆N₂
• MW: 240.105302333832
• CID: 4871933
• Update Time: 2025-06-11

4-Cyano-2-(difluoromethyl)-3-fluoro-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-(difluoromethyl)-3-fluoro-6-(trifluoromethyl)pyridine

• Inchi： 1S/C8H2F6N2/c9-5-3(2-15)1-4(8(12,13)14)16-6(5)7(10)11/h1,7H
• InChI Key： OEWPVQVUQJORLS-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=CC(C(F)(F)F)=NC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 293
• XLogP3: 2.2
• Topological Polar Surface Area: 36.7

Additional information on 4-Cyano-2-(difluoromethyl)-3-fluoro-6-(trifluoromethyl)pyridine

Introduction to 4-Cyano-2-(difluoromethyl)-3-fluoro-6-(trifluoromethyl)pyridine (CAS No. 1805926-47-9)

4-Cyano-2-(difluoromethyl)-3-fluoro-6-(trifluoromethyl)pyridine is a fluorinated pyridine derivative with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1805926-47-9, features a pyridine core substituted with multiple fluorine atoms, a cyano group, and difluoromethyl and trifluoromethyl groups. These structural elements contribute to its distinctive chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The increasing interest in fluorinated compounds stems from their ability to enhance metabolic stability, binding affinity, and overall pharmacological activity of drug candidates. In particular, the presence of multiple fluorine atoms in 4-Cyano-2-(difluoromethyl)-3-fluoro-6-(trifluoromethyl)pyridine imparts favorable lipophilicity and electronic characteristics, which are critical for optimizing drug-like properties. Recent studies have highlighted the role of such fluorinated pyridines in developing novel therapeutic agents targeting diverse diseases.

One of the most compelling aspects of 4-Cyano-2-(difluoromethyl)-3-fluoro-6-(trifluoromethyl)pyridine is its versatility as a building block in medicinal chemistry. Researchers have leveraged its scaffold to design inhibitors of enzymes involved in cancer metabolism, such as kinase inhibitors and protease inhibitors. The electron-withdrawing nature of the cyano group and the electron-donating effects of the fluorine substituents allow for fine-tuning of the compound’s reactivity and interactions with biological targets.

Recent advancements in computational chemistry have further illuminated the potential of 4-Cyano-2-(difluoromethyl)-3-fluoro-6-(trifluoromethyl)pyridine in drug discovery. Molecular modeling studies suggest that this compound can effectively engage with specific amino acid residues in protein targets, leading to high-affinity binding. Such insights have guided the development of structure-based drug design strategies, where modifications to the fluorinated pyridine core can be predicted to improve therapeutic efficacy.

In addition to its applications in oncology, 4-Cyano-2-(difluoromethyl)-3-fluoro-6-(trifluoromethyl)pyridine has shown promise in addressing inflammatory and infectious diseases. For instance, derivatives of this compound have been investigated as modulators of immune response pathways, demonstrating potential in reducing inflammation and enhancing host defense mechanisms. The multifaceted utility of this scaffold underscores its importance as a pharmacophore in modern drug development.

The synthesis of 4-Cyano-2-(difluoromethyl)-3-fluoro-6-(trifluoromethyl)pyridine presents both challenges and opportunities for synthetic chemists. The introduction of multiple fluorine atoms requires precise control over reaction conditions to avoid unwanted side products. However, recent innovations in fluorination techniques have made it increasingly feasible to construct complex fluorinated pyridines with high yields and purity. These advancements have democratized access to this valuable intermediate for academic and industrial researchers alike.

The growing body of literature on 4-Cyano-2-(difluoromethyl)-3-fluoro-6-(trifluoromethyl)pyridine highlights its significance as a cornerstone in medicinal chemistry. As research continues to uncover new therapeutic applications, this compound is poised to play an even greater role in the development of next-generation pharmaceuticals. Its unique combination of structural features makes it an indispensable tool for chemists seeking to innovate in drug discovery.